![molecular formula C10H15NO B164364 5-But-3-en-2-yl-2-propan-2-yl-1,3-oxazole CAS No. 136386-23-7](/img/structure/B164364.png)
5-But-3-en-2-yl-2-propan-2-yl-1,3-oxazole
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Overview
Description
5-But-3-en-2-yl-2-propan-2-yl-1,3-oxazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and material science. This compound is a member of the oxazole family, which is known for its diverse biological activities.
Mechanism of Action
The mechanism of action of 5-But-3-en-2-yl-2-propan-2-yl-1,3-oxazole is not fully understood. However, studies have suggested that this compound may exert its biological effects by inhibiting the activity of certain enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. For example, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of various diseases. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-But-3-en-2-yl-2-propan-2-yl-1,3-oxazole is its potent biological activity, which makes it a potential candidate for drug development. However, this compound also has some limitations, including its complex synthesis method and potential toxicity.
Future Directions
There are several potential future directions for research on 5-But-3-en-2-yl-2-propan-2-yl-1,3-oxazole. One area of interest is its potential use in the development of new anti-inflammatory and anti-cancer drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as material science.
Synthesis Methods
The synthesis of 5-But-3-en-2-yl-2-propan-2-yl-1,3-oxazole is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 5-bromo-3-penten-2-one with 2-methylpropanal in the presence of a base catalyst. This reaction leads to the formation of the desired oxazole product.
Scientific Research Applications
5-But-3-en-2-yl-2-propan-2-yl-1,3-oxazole has been the subject of several scientific studies due to its potential applications in various fields. One of the most promising areas of research is its use in medicinal chemistry. Several studies have shown that this compound has potent anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development.
properties
CAS RN |
136386-23-7 |
---|---|
Molecular Formula |
C10H15NO |
Molecular Weight |
165.23 g/mol |
IUPAC Name |
5-but-3-en-2-yl-2-propan-2-yl-1,3-oxazole |
InChI |
InChI=1S/C10H15NO/c1-5-8(4)9-6-11-10(12-9)7(2)3/h5-8H,1H2,2-4H3 |
InChI Key |
UUHIBQYEYRZYMA-UHFFFAOYSA-N |
SMILES |
CC(C)C1=NC=C(O1)C(C)C=C |
Canonical SMILES |
CC(C)C1=NC=C(O1)C(C)C=C |
synonyms |
Oxazole, 2-(1-methylethyl)-5-(1-methyl-2-propenyl)- (9CI) |
Origin of Product |
United States |
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